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Compound of Interest

Compound Name:
3-Bromo-5-methylpyridine-2-

carboxylic acid

Cat. No.: B578522 Get Quote

CAS Number: 1211515-68-2

This technical guide provides a comprehensive overview of 3-Bromo-5-methylpyridine-2-
carboxylic acid, a key building block for researchers, scientists, and professionals in drug

development and fine chemical synthesis.

Chemical Properties and Identifiers
3-Bromo-5-methylpyridine-2-carboxylic acid, also known as 3-Bromo-5-methylpicolinic acid,

is a substituted pyridine derivative. Its chemical structure incorporates a bromine atom, a

methyl group, and a carboxylic acid function on the pyridine ring, making it a versatile

intermediate for further chemical modifications.
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Property Value Reference(s)

CAS Number 1211515-68-2 [1][2]

Molecular Formula C₇H₆BrNO₂ [1][3]

Molecular Weight 216.03 g/mol [1][4]

Appearance White solid [1]

Synonyms

3-Bromo-5-methylpicolinic

acid, 3-Bromo-2-carboxy-5-

methylpyridine

[1]

Purity Typically ≥97% [1]

Synthesis and Purification
While specific, detailed reaction protocols for the synthesis of 3-Bromo-5-methylpyridine-2-
carboxylic acid are not extensively published in peer-reviewed journals, a common and logical

synthetic route involves the selective bromination of 5-methylpyridine-2-carboxylic acid.

General Synthesis Workflow
The synthesis can be conceptualized as a two-step process starting from the commercially

available 5-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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